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Compound of Interest

Compound Name: Hexaphenyldistannane

Cat. No.: B091783 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

handling Hexaphenyldistannane, a compound that requires careful management due to its

significant health hazards. Adherence to these procedures is critical to mitigate risks and

ensure operational integrity.

Hexaphenyldistannane is classified as a hazardous chemical that can be fatal if inhaled and

is toxic if swallowed or in contact with skin.[1][2][3] It is also very toxic to aquatic life,

necessitating stringent disposal protocols.[1][2]

Occupational Exposure Limits
While specific exposure limits for Hexaphenyldistannane are not individually established, it

falls under the category of organotin compounds. Regulatory bodies have set the following

exposure limits for this class of chemicals.

Regulatory Body Exposure Limit Type Value (as Sn)

OSHA PEL (8-hr TWA) 0.1 mg/m³

NIOSH REL (10-hr TWA) 0.1 mg/m³

ACGIH TLV (8-hr TWA) 0.1 mg/m³

NIOSH IDLH 25 mg/m³
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Data sourced from OSHA, NIOSH, and ACGIH guidelines for organotin compounds.[1][2][4][5]

PEL: Permissible Exposure Limit TWA: Time-Weighted Average REL: Recommended

Exposure Limit TLV: Threshold Limit Value IDLH: Immediately Dangerous to Life or Health

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense when handling

Hexaphenyldistannane. The following table outlines the minimum required PPE.
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Body Part Required PPE
Specifications and Best
Practices

Respiratory
Full-face respirator with

appropriate cartridges

A full-face respirator is

recommended if exposure

limits are likely to be exceeded

or if irritation is experienced.

Use in a well-ventilated area,

preferably within a chemical

fume hood.[2]

Hands Chemical-resistant gloves

Specific breakthrough time

data for

Hexaphenyldistannane is not

available. Select gloves (e.g.,

nitrile, neoprene) based on the

solvent being used and consult

the manufacturer's

compatibility charts. Double

gloving is recommended.

Eyes/Face Safety goggles and face shield

Wear tightly fitting safety

goggles. A face shield provides

an additional layer of

protection against splashes.

Body Protective clothing

A lab coat is standard. For

tasks with a higher risk of

splashes or dust generation,

chemical-resistant coveralls

are recommended.[2]

Safe Handling and Disposal Workflow
The following diagram illustrates the step-by-step process for the safe handling of

Hexaphenyldistannane, from preparation to disposal.
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Preparation

Handling & Experimentation

Cleanup & Decontamination

Waste Disposal

Don Appropriate PPE

Verify Fume Hood Functionality

Gather All Necessary Materials

Weigh Compound in Fume Hood

Proceed to Handling

Review Safety Data Sheet

Perform Experiment

Decontaminate Glassware & Surfaces

Experiment Complete

Doff PPE Correctly

Dispose of Liquid Waste in Labeled Hazardous Waste Container Dispose of Contaminated Sharps in Puncture-Proof ContainerDispose of Solid Waste in Labeled Hazardous Waste Container

Segregate Waste
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. TIN, ORGANIC COMPOUNDS (as Sn) | Occupational Safety and Health Administration
[osha.gov]

2. CDC - NIOSH Pocket Guide to Chemical Hazards - Tin (organic compounds, as Sn)
[cdc.gov]

3. Criteria for a Recommended Standard: Occupational Exposure to Organotin Compounds
(77-115) | NIOSH | CDC [cdc.gov]

4. PUBLIC HEALTH STATEMENT - Toxicological Profile for Tin and Tin Compounds - NCBI
Bookshelf [ncbi.nlm.nih.gov]

5. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Safeguarding Your Research: A Guide to Handling
Hexaphenyldistannane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b091783#personal-protective-equipment-for-handling-
hexaphenyldistannane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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